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Compound of Interest

Compound Name: Benzofuran-3-carbaldehyde

Cat. No.: B161172

For Researchers, Scientists, and Drug Development Professionals

Benzofuran-3-carbaldehyde is a valuable building block in medicinal chemistry and materials
science, prized for its role in the synthesis of a wide array of more complex molecules. A
number of synthetic strategies have been developed to produce this key intermediate. This
guide provides an objective comparison of the most common and effective methods, supported
by experimental data, to assist researchers in selecting the optimal route for their specific
needs.

At a Glance: Comparison of Synthetic Methods
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In-Depth Analysis of Synthetic Pathways

This section provides a detailed overview of the primary synthetic routes to Benzofuran-3-

carbaldehyde, including reaction mechanisms and experimental protocols.

Vilsmeier-Haack Formylation of Benzofuran

The Vilsmeier-Haack reaction is a classic and widely used method for the formylation of

electron-rich aromatic and heteroaromatic compounds, such as benzofuran. The reaction

introduces a formyl group at the C3 position of the benzofuran ring.

Reaction Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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